Cas no 102676-84-6 (1H-Imidazole-4-butanoicacid, 1-(triphenylmethyl)-)

• Product Name: 1H-Imidazole-4-butanoicacid, 1-(triphenylmethyl)-
• CAS No: 102676-84-6
• MF: C₂₆H₂₄N₂O₂
• MW: 396.480966567993
• MDL: MFCD06739040
• CID: 125191
• PubChem ID: 11395367
• Update Time: 2024-11-04

1H-Imidazole-4-butanoicacid, 1-(triphenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-butanoicacid, 1-(triphenylmethyl)-
• 4-(1-TRITYL-1H-IMIDAZOL-4-YL)-BUTYRIC ACID
• 4-(1-tritylimidazol-4-yl)butanoic acid
• 4-(1-trityl-1H-imidazol-4-yl)butyric acid
• AB28456
• ACMC-20m5nc
• AG-D-12330
• AGN-PC-00891D
• CTK0H2446
• SureCN9263718
• 1H-Imidazole-4-butanoic acid, 1-(triphenylmethyl)-
• nxy-059(disufentonsodium)
• 4-[1-(Triphenylmethyl)-1H-imidazol-4-yl]butanoic acid
• DTXSID90464596
• 4-(1-Trityl-1H-imidazol-4-yl)butanoic acid
• SCHEMBL9263718
• 102676-84-6
• 4-(1-trityl-4-imidazolyl)-butanoic acid
• IHSMTAHISORELK-UHFFFAOYSA-N

• MDL： MFCD06739040
• Inchi： 1S/C26H24N2O2/c29-25(30)18-10-17-24-19-28(20-27-24)26(21-11-4-1-5-12-21,22-13-6-2-7-14-22)23-15-8-3-9-16-23/h1-9,11-16,19-20H,10,17-18H2,(H,29,30)
• InChI Key： IHSMTAHISORELK-UHFFFAOYSA-N
• SMILES： OC(CCCC1=CN(C=N1)C(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 396.18400
• Monoisotopic Mass: 396.183778013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12000
• LogP: 5.13060

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds